Cas no 2307754-68-1 (rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans)

• Product Name: rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans
• CAS No: 2307754-68-1
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• MDL: MFCD28954328
• CID: 5248529
• PubChem ID: 119031893
• Update Time: 2025-11-03

rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-4-[(3r,4r)-4-methylpyrrolidine-3-carbonyl]morpholine hydrochloride
• rac-4-[(3R,4R)-4-methylpyrrolidine-3-carbonyl]morpholine hydrochloride, trans
• Z2311241325
• 4-[(3S,4S)-4-methylpyrrolidine-3-carbonyl]morpholine hydrochloride
• rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans

• MDL： MFCD28954328
• Inchi： 1S/C10H18N2O2.ClH/c1-8-6-11-7-9(8)10(13)12-2-4-14-5-3-12;/h8-9,11H,2-7H2,1H3;1H/t8-,9-;/m1./s1
• InChI Key： IKLGZHCANBKWGP-VTLYIQCISA-N
• SMILES： Cl.O1CCN(CC1)C([C@@H]1CNC[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 41.6

Additional information on rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans

Recent Advances in the Study of rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans (CAS: 2307754-68-1)

The compound rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans (CAS: 2307754-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-morpholine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been detailed in a 2023 publication by Zhang et al. The researchers employed a stereoselective approach to achieve high yields of the trans-isomer, addressing previous challenges related to racemization and impurities. The synthetic protocol involves a series of steps including chiral resolution and hydrochloride salt formation, ensuring the production of a pharmacologically active form with high purity (>99%). This breakthrough has facilitated larger-scale production for preclinical studies.

Pharmacological evaluations of rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans have revealed its potent activity as an allosteric modulator of G-protein-coupled receptors (GPCRs). In vitro assays demonstrated nanomolar affinity for specific GPCR subtypes, with selectivity profiles that minimize off-target effects. A 2024 study by Lee et al. highlighted its efficacy in animal models of neuropathic pain, where it exhibited superior analgesic effects compared to existing therapeutics, likely due to its dual mechanism of action involving receptor modulation and downstream signaling pathway inhibition.

Structural-activity relationship (SAR) studies have further elucidated the critical role of the trans-configuration and the methylpyrrolidine moiety in binding affinity. Molecular docking simulations and X-ray crystallography data, published earlier this year, have provided atomic-level insights into its interaction with target proteins, offering a blueprint for the design of next-generation analogs. These findings underscore the compound's versatility and its potential as a scaffold for developing novel therapeutics in oncology and central nervous system disorders.

In conclusion, rac-4-(3R,4R)-4-methylpyrrolidine-3-carbonylmorpholine hydrochloride, trans represents a significant advancement in medicinal chemistry, with robust synthetic methodologies and compelling preclinical data supporting its therapeutic potential. Future research directions may include clinical translation, formulation optimization, and exploration of combination therapies to maximize its pharmacological benefits.